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Compound of Interest

Compound Name: 3-Methyl-1-penten-3-ol

Cat. No.: B1196925

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides a detailed, step-by-step procedure for the safe disposal of 3-Methyl-1-
penten-3-ol (CAS No. 918-85-4), a flammable and harmful liquid.

Hazard Profile and Safety Summary

3-Methyl-1-penten-3-ol is classified as a flammable liquid and is harmful if swallowed[1][2].
Adherence to proper handling and disposal protocols is essential to mitigate risks. The
following table summarizes key quantitative data for this chemical.

Property Value

CAS Number 918-85-4
Molecular Formula C6H120
Molecular Weight 100.16 g/mol [1]

Flammable Liquid, Category 3; Acute Toxicity,
Oral, Category 4[1]

GHS Hazard Class

UN Number 1987 (for Alcohals, n.o.s.)

Step-by-Step Disposal Protocol
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The disposal of 3-Methyl-1-penten-3-ol and its contaminated containers must be managed as
hazardous waste. Always consult your institution's environmental health and safety (EHS)
guidelines and local regulations, as these may have specific requirements.

1. Personal Protective Equipment (PPE): Before handling the chemical waste, ensure you are
wearing appropriate PPE. This includes:

o Safety goggles or a face shield.

e Chemical-resistant gloves (e.qg., nitrile or neoprene).

o Aflame-retardant lab coat.

» Closed-toe shoes. In areas with insufficient ventilation, a respirator may be necessary.
2. Waste Collection:

e Collect waste 3-Methyl-1-penten-3-ol in a designated, properly labeled, and sealed
container.

e The container must be compatible with the chemical and approved for flammable liquid
waste.

e Do not mix this waste with other, incompatible waste streams.
3. Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "3-Methyl-
1-penten-3-ol," and any other information required by your institution.

o Store the sealed container in a cool, dry, well-ventilated area away from sources of ignition
such as heat, sparks, and open flames[2][3].

o Ensure the storage area is equipped with appropriate fire suppression equipment.
4. Disposal:

» Dispose of the contents and the container at an approved waste disposal plant[2][4].
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o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for pickup and disposal.

e Do not pour 3-Methyl-1-penten-3-ol down the drain or dispose of it with general trash[3].
5. Spill Management:

 In the event of a spill, remove all sources of ignition from the area.

o Ventilate the area of the spill.

o Absorb the spill with an inert material, such as vermiculite, sand, or earth.

o Collect the absorbent material and place it in a sealed, labeled container for disposal as
hazardous waste[3].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-Methyl-1-
penten-3-ol.
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Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in
Designated Flammable Liquid Container

Step 3: Label Container and Store
in a Cool, Ventilated Area

Spill Response:
1. Remove Ignition Sources
2. Ventilate Area
3. Absorb with Inert Material
4. Collect for Disposal

Step 4: Contact EHS or
Licensed Waste Disposal Contractor

Step 5: Arrange for Professional Disposal
at an Approved Facility

End: Safe and Complian@

Click to download full resolution via product page

Caption: Disposal workflow for 3-Methyl-1-penten-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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